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Compound of Interest

Compound Name: 2,2,3-Trimethylheptane

Cat. No.: B12651796 Get Quote

Introduction

In the formulation of high-performance lubricants, the molecular architecture of the base oil is a

critical determinant of its final properties. Branched alkanes, such as 2,2,3-trimethylheptane,

represent a class of synthetic hydrocarbons that offer distinct advantages over their linear

counterparts. Due to their irregular, three-dimensional structures, branched alkanes disrupt the

formation of highly ordered, crystalline structures that can form under high pressure and low

temperature. This disruption at a molecular level translates to improved macroscopic

properties, including better low-temperature fluidity and a more stable viscosity profile across a

range of operating temperatures. These characteristics make them valuable components in the

formulation of advanced lubricants for automotive and industrial applications where consistent

performance under varying conditions is essential.

2,2,3-trimethylheptane (C10H22) is a branched-chain alkane that serves as a model

compound for studying the influence of molecular branching on lubricant performance. Its

properties are representative of isoalkanes, which are key components of synthetic base oils

like Polyalphaolefins (PAOs). Understanding the tribological performance and physical

properties of such molecules is crucial for developing lubricant formulations with enhanced

efficiency, durability, and a wider operational window.

Comparative Performance of Lubricant Base Oils
The selection of a base oil is a foundational step in lubricant formulation. The table below

presents typical data for a highly branched alkane (represented by a Polyalphaolefin, PAO), a
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linear alkane (n-Decane), and a conventional Group III mineral oil to illustrate the performance

differences.

Property

Branched
Alkane
(Representativ
e PAO)

Linear Alkane
(n-Decane)

Group III Base
Oil

Test Method

Kinematic

Viscosity @ 40°C

(cSt)

~18 ~0.84 ~20 ASTM D445

Kinematic

Viscosity @

100°C (cSt)

~4 ~0.36 ~4.2 ASTM D445

Viscosity Index > 120 ~110 > 120 ASTM D2270

Pour Point (°C) < -50 -30 < -15 ASTM D97

Oxidation

Stability (RBOT,

minutes)

> 400 Low > 300 ASTM D2272

Four-Ball Wear

(Scar Diameter,

mm)

< 0.40 > 0.60 ~0.45 ASTM D4172

Note: Data for the "Branched Alkane" is representative of a low-viscosity PAO, as specific

lubricant performance data for 2,2,3-trimethylheptane is not readily available. Data for n-

Decane and Group III oil are typical values.

Experimental Protocols
Detailed methodologies for evaluating the key performance characteristics of lubricant base

oils like 2,2,3-trimethylheptane are provided below.

Protocol 1: Determination of Kinematic Viscosity (ASTM
D445)
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Objective: To measure the kinematic viscosity of a lubricant, which is its resistance to flow

under gravity.

Apparatus:

Calibrated glass capillary viscometer

Constant temperature bath

Thermometer

Stopwatch

Procedure:

Select a viscometer with a capillary size appropriate for the expected viscosity of the sample.

Charge the viscometer with the test sample.

Place the viscometer in a constant temperature bath set to 40°C.

Allow the sample to reach thermal equilibrium.

Draw the sample up through the capillary to a point above the upper timing mark.

Release the sample and measure the time it takes for the meniscus to pass between the

upper and lower timing marks.

Repeat the measurement to ensure accuracy.

Calculate the kinematic viscosity by multiplying the flow time by the viscometer calibration

constant.

Repeat the procedure at 100°C.
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Start

Select Appropriate Viscometer

Charge Viscometer with Sample

Place in Constant Temperature Bath (40°C or 100°C)

Allow for Thermal Equilibrium

Draw Sample Above Upper Timing Mark

Measure Flow Time Between Marks

Calculate Kinematic Viscosity
(Time x Constant)

End

Click to download full resolution via product page

Workflow for Kinematic Viscosity Measurement (ASTM D445).
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Protocol 2: Calculation of Viscosity Index (ASTM D2270)
Objective: To determine the Viscosity Index (VI), a measure of how a lubricant's viscosity

changes with temperature.

Procedure:

Obtain the kinematic viscosity of the sample at 40°C and 100°C as per ASTM D445.

Use the kinematic viscosity at 100°C to find the values of 'L' and 'H' from the tables in the

ASTM D2270 standard. 'L' is the viscosity at 40°C of an oil with a VI of 0, and 'H' is the

viscosity at 40°C of an oil with a VI of 100.

Let 'U' be the kinematic viscosity of the sample at 40°C.

Calculate the Viscosity Index using the formula:

If the calculated VI is 100 or less: VI = [(L - U) / (L - H)] * 100

If the calculated VI is greater than 100, a different formula involving logarithms is used, as

specified in the standard.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12651796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Measure Kinematic Viscosity at 40°C (U)

Measure Kinematic Viscosity at 100°C

Calculate Viscosity Index
VI = [(L - U) / (L - H)] * 100

Find L and H from ASTM Tables
(based on KV at 100°C)

End

Click to download full resolution via product page

Logical Flow for Viscosity Index Calculation (ASTM D2270).

Protocol 3: Determination of Pour Point (ASTM D97)
Objective: To determine the lowest temperature at which a lubricant will flow.

Apparatus:

Test jar

Thermometer

Jacket

Cooling bath

Procedure:
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Pour the sample into the test jar to the marked level.

Heat the sample to a specified temperature to remove any thermal history.

Place the test jar into the jacket and then into a cooling bath.

Cool the sample at a specified rate.

At every 3°C interval, remove the jar and tilt it to check for movement of the oil's surface.

The test is complete when the sample shows no movement when the jar is held horizontally

for 5 seconds.

The pour point is recorded as 3°C above the temperature at which the oil ceased to flow.[1]
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Start

Prepare and Heat Sample

Cool Sample in Bath

At 3°C Intervals, Tilt to Check for Flow

Flows

Record Temperature of No Flow

No Flow

Pour Point = Recorded Temp + 3°C

End

Click to download full resolution via product page

Experimental Workflow for Pour Point Determination (ASTM D97).

Protocol 4: Evaluation of Oxidation Stability (ASTM
D2272 - RBOT)
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Objective: To assess the oxidation stability of a lubricant under accelerated conditions.

Apparatus:

Rotating pressure vessel (bomb)

Oxygen cylinder

Pressure gauge

Temperature-controlled bath

Procedure:

A 50g sample of the oil is placed in the pressure vessel with 5 ml of distilled water and a

copper catalyst coil.[2]

The vessel is sealed and pressurized with oxygen to 90 psi.[2]

The vessel is placed in a bath maintained at 150°C and rotated at 100 RPM.[3]

The pressure inside the vessel is monitored continuously.

As the oil oxidizes, it consumes oxygen, causing the pressure to drop.

The test duration is the time taken for the pressure to drop by a specified amount (e.g., 25

psi) from the maximum pressure.

A longer time indicates higher oxidation stability.
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Start

Place Sample, Water, and
Copper Catalyst in Vessel

Seal and Pressurize with Oxygen

Place in 150°C Bath and Rotate

Monitor Internal Pressure Over Time

Record Time to Specified Pressure Drop

End

Click to download full resolution via product page

Workflow for RBOT Oxidation Stability Test (ASTM D2272).

Protocol 5: Assessment of Wear Preventive
Characteristics (ASTM D4172 - Four-Ball Method)
Objective: To evaluate the anti-wear properties of a lubricating fluid.

Apparatus:
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Four-Ball Wear Test Machine

Steel balls (12.7 mm diameter)

Microscope for measuring wear scars

Procedure:

Three steel balls are clamped together in a pot, and the test lubricant is added to cover

them.

A fourth ball is brought into contact with the three lower balls and rotated at a specified

speed (e.g., 1200 rpm).

A specified load is applied (e.g., 40 kgf), and the test is run for a set duration (e.g., 60

minutes) at a controlled temperature (e.g., 75°C).[4]

After the test, the three lower balls are cleaned, and the diameter of the wear scars is

measured using a microscope.

The average wear scar diameter is calculated and reported. A smaller diameter indicates

better wear protection.
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Start

Assemble Three Lower Balls
and Add Lubricant

Bring Fourth Ball into Contact
and Start Rotation

Apply Load, Temperature, and
Run for Specified Duration

Clean Lower Balls and
Measure Wear Scar Diameters

Calculate Average Wear Scar Diameter

End

Click to download full resolution via product page

Workflow for Four-Ball Wear Test (ASTM D4172).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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